Cas no 1261844-59-0 (2-(2-(Trifluoromethyl)-5-nitrobenzoyl)pyridine)

• Product Name: 2-(2-(Trifluoromethyl)-5-nitrobenzoyl)pyridine
• CAS No: 1261844-59-0
• MF: C₁₃H₇F₃N₂O₃
• MW: 296.201493501663
• CID: 4984277
• Update Time: 2025-06-13

2-(2-(Trifluoromethyl)-5-nitrobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Trifluoromethyl)-5-nitrobenzoyl)pyridine

• Inchi： 1S/C13H7F3N2O3/c14-13(15,16)10-5-4-8(18(20)21)7-9(10)12(19)11-3-1-2-6-17-11/h1-7H
• InChI Key： RDBKGRKEQLZRTG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C(C1C=CC=CN=1)=O)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 408
• XLogP3: 3.2
• Topological Polar Surface Area: 75.8

Additional information on 2-(2-(Trifluoromethyl)-5-nitrobenzoyl)pyridine

Introduction to 2-(2-(Trifluoromethyl)-5-nitrobenzoyl)pyridine (CAS No. 1261844-59-0)

2-(2-(Trifluoromethyl)-5-nitrobenzoyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1261844-59-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by the presence of a pyridine core functionalized with a benzoyl group derived from a trifluoromethyl-substituted nitrobenzene. The structural features of this molecule, particularly the trifluoromethyl and nitro substituents, contribute to its unique chemical properties and potential biological activities, making it a subject of interest for various applications in medicinal chemistry and drug discovery.

The trifluoromethyl group is a well-known pharmacophore in medicinal chemistry, often incorporated into molecules to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. Its electron-withdrawing nature influences the electronic distribution of the molecule, which can be critical for interactions with enzymes and receptors. In contrast, the nitro group introduces additional electronic effects and potential sites for further chemical modification. The combination of these substituents in the benzoyl moiety attached to the pyridine ring suggests that 2-(2-(Trifluoromethyl)-5-nitrobenzoyl)pyridine may exhibit distinct reactivity and functional properties compared to its unsubstituted counterparts.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such complex molecules with greater accuracy. The structural features of 2-(2-(Trifluoromethyl)-5-nitrobenzoyl)pyridine have been scrutinized using density functional theory (DFT) calculations, which provide insights into its electronic structure and potential interactions with biological targets. These studies indicate that the compound may interact with proteins through both hydrophobic and electrostatic interactions, depending on the specific environment of the binding site.

In the realm of drug discovery, 2-(2-(Trifluoromethyl)-5-nitrobenzoyl)pyridine has been explored as a potential scaffold for developing novel therapeutic agents. Its structural motif is reminiscent of several known bioactive compounds, suggesting that it may possess pharmacological properties relevant to diseases such as cancer, inflammation, and infectious disorders. For instance, the nitro group can be reduced to an amine, opening up possibilities for further derivatization into more complex structures with tailored biological activities.

The synthesis of 2-(2-(Trifluoromethyl)-5-nitrobenzoyl)pyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between pyridine derivatives and appropriately substituted benzoyl chlorides or carboxylic acids under controlled conditions. The presence of the trifluoromethyl group necessitates specialized reaction conditions to prevent unwanted side reactions, such as deuterium exchange or elimination processes.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop libraries of derivatives for high-throughput screening (HTS) campaigns. Such libraries are instrumental in identifying lead compounds for further development into drugs that can address unmet medical needs. The versatility of 2-(2-(Trifluoromethyl)-5-nitrobenzoyl)pyridine lies in its ability to serve as a building block for diverse chemical modifications, allowing chemists to explore a wide range of biological activities.

The pharmacological evaluation of 2-(2-(Trifluoromethyl)-5-nitrobenzoyl)pyridine has revealed intriguing properties that warrant further investigation. Preclinical studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in disease pathways. For example, its structure resembles known inhibitors of cytochrome P450 enzymes, which play crucial roles in drug metabolism and signaling pathways. Additionally, the nitro group can be bioactivated through reduction or enzymatic processes, potentially generating reactive intermediates that modulate biological responses.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. The trifluoromethyl group in particular is valued for its ability to modulate both physical-chemical properties and biological activity. In 2-(2-(Trifluoromethyl)-5-nitrobenzoyl)pyridine, this effect is combined with the electronic influence of the nitro group, creating a molecule with multifaceted potential applications.

As research in this area continues to evolve, new methodologies are being developed to optimize the synthesis and application of compounds like 2-(2((Trifluoromethyl)-5-nitrobenzoyl)pyridine). Advances in flow chemistry have enabled more efficient production processes, while innovative screening techniques are accelerating the discovery pipeline. These developments are critical for bringing new therapeutic agents to market in a timely manner.

The environmental impact of fluorinated compounds is also a consideration in modern drug design. While these molecules offer numerous benefits from a pharmacological standpoint, their persistence in the environment raises concerns about long-term ecological effects. Efforts are underway to develop fluorinated compounds that balance efficacy with environmental responsibility, ensuring that their benefits are realized without undue harm.

In conclusion, 2((Trifluoromethyl)-5-nitrobenzoyl)pyridine (CAS No 1261844-59-0) represents an exciting opportunity for researchers interested in developing novel therapeutics Its unique structural features particularly 1he trifluoromethyl end 1he nitro substituent make it 1 promising scaffold 4r further exploration As our understanding 4f medicinal chemistry continues 1 grow compounds like this will undoubtedly play an increasingly important role 1n addressing some o1he most pressing challenges i1n human health care